Cas no 2137513-83-6 (Benzeneacetic acid, 3-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester)

• Product Name: Benzeneacetic acid, 3-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester
• CAS No: 2137513-83-6
• MF: C₁₄H₁₇BrClNO₄
• MW: 378.646082639694
• CID: 5256222
• PubChem ID: 165950996
• Update Time: 2025-06-13

Benzeneacetic acid, 3-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester
• 2137513-83-6
• chloromethyl 2-(3-bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetate
• EN300-386730

• Inchi： 1S/C14H17BrClNO4/c1-14(2,3)21-13(19)17-11(12(18)20-8-16)9-5-4-6-10(15)7-9/h4-7,11H,8H2,1-3H3,(H,17,19)
• InChI Key： UZRMNPOCBPUIMU-UHFFFAOYSA-N
• SMILES： C1(C(NC(OC(C)(C)C)=O)C(OCCl)=O)=CC=CC(Br)=C1

Computed Properties

• Exact Mass: 377.00295g/mol
• Monoisotopic Mass: 377.00295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.426±0.06 g/cm3(Predicted)
• Boiling Point: 460.1±45.0 °C(Predicted)
• pka: 10.40±0.46(Predicted)

Additional information on Benzeneacetic acid, 3-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester

Benzeneacetic acid, 3-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester (CAS No. 2137513-83-6)

Benzeneacetic acid, 3-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester (CAS No. 2137513-83-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo substituent, an amino group protected by a tert-butyloxycarbonyl (Boc) group, and a chloromethyl ester moiety. These functional groups contribute to its potential as a valuable intermediate in the synthesis of bioactive molecules and drug candidates.

The bromo substituent in Benzeneacetic acid, 3-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester plays a crucial role in its reactivity and selectivity. Bromine is a common leaving group in organic synthesis and can be readily displaced by nucleophiles, making this compound an excellent starting material for various substitution reactions. The presence of the Boc protecting group ensures the stability of the amino functionality during synthetic manipulations, allowing for controlled deprotection when needed. The chloromethyl ester moiety adds further versatility, as it can be hydrolyzed to the corresponding carboxylic acid or converted into other functional groups through nucleophilic substitution.

Recent studies have highlighted the importance of Benzeneacetic acid, 3-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPIs are critical for many biological processes and are emerging as important targets for drug discovery. The ability to selectively modulate these interactions has significant implications for treating various diseases, including cancer and neurodegenerative disorders.

In another notable application, researchers at the University of California utilized Benzeneacetic acid, 3-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester to develop novel prodrugs with enhanced pharmacokinetic properties. Prodrugs are biologically inactive compounds that are converted into their active forms within the body. By incorporating this compound into prodrug designs, scientists were able to improve drug solubility and bioavailability while reducing toxicity. This approach has shown promise in enhancing the therapeutic efficacy of existing drugs and addressing challenges associated with drug delivery.

The synthetic accessibility of Benzeneacetic acid, 3-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester is another factor contributing to its widespread use in research laboratories. A variety of synthetic routes have been developed to prepare this compound efficiently and on a large scale. One such method involves the reaction of 3-bromobenzeneacetic acid with tert-butyl carbamate (Boc₂O) followed by esterification with chloromethyl chloride. This multi-step process yields high purity product with excellent yields.

The physical and chemical properties of Benzeneacetic acid, 3-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester have been extensively characterized. It is a white crystalline solid with a melting point ranging from 95°C to 97°C. The compound is soluble in common organic solvents such as dichloromethane (DCM), dimethylformamide (DMF), and tetrahydrofuran (THF). Its stability under various reaction conditions has been well-documented, making it suitable for use in both laboratory-scale experiments and industrial processes.

In conclusion, Benzeneacetic acid, 3-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester (CAS No. 2137513-83-6) is a highly valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic accessibility make it an essential building block for the development of novel therapeutic agents and prodrugs. Ongoing research continues to uncover new possibilities for its use in addressing unmet medical needs and advancing drug discovery efforts.